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Compound of Interest

Compound Name: 5-Acetamido-2-bromopyridine

Cat. No.: B057883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 5-Acetamido-2-bromopyridine, a
key intermediate in synthetic chemistry. The document details its chemical identity, physical
properties, and a representative synthesis protocol, tailored for professionals in research and
development.

Chemical Identity and Structure

5-Acetamido-2-bromopyridine, systematically named N-(6-bromopyridin-3-yl)acetamide, is a
substituted pyridine derivative. It is also commonly referred to as 2-Acetamido-5-bromopyridine.
This compound serves as a crucial building block in the synthesis of more complex molecules,
particularly in the development of novel pharmaceuticals.

e CAS Number: 29958-19-8[1]

e Molecular Formula: C7H7BrN20[2][3][4]

e Molecular Weight: 215.05 g/mol [2][3]

o |[UPAC Name: N-(5-bromo-2-pyridinyl)acetamide[4]

e Synonyms: 2-Acetamido-5-bromopyridine, N-(5-Bromo-2-pyridinyl)-acetamide, N-
Acetylamino-5-bromopyridine[2][3]
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Chemical Structure:

The structure consists of a pyridine ring substituted with a bromine atom at the 2-position and
an acetamido group at the 5-position.

(A 2D chemical structure diagram would be placed here in a full whitepaper)

Physicochemical Properties

The following table summarizes the key quantitative data for 5-Acetamido-2-bromopyridine.
These properties are essential for its handling, storage, and application in experimental

settings.
Property Value Reference
Melting Point 175-179 °C [2]
Boiling Point (Predicted) 372.2+27.0°C [2]
Density (Predicted) 1.630 + 0.06 g/cm?3 [2]
pKa (Predicted) 12.94 +0.70 [2]
White to light yellow
Appearance (2]
powder/crystal
Room temperature, in an inert
Storage Temperature atmosphere, kept in a dark [2]

place

Synthesis of 5-Acetamido-2-bromopyridine

This compound is typically synthesized from its corresponding amine, 2-amino-5-
bromopyridine, through an acetylation reaction. The following protocol provides a detailed
methodology for its preparation.

Experimental Protocol: Acetylation of 2-Amino-5-bromopyridine

o Reactants and Reagents:
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[e]

2-Amino-5-bromopyridine

o

Acetic anhydride

Acetic acid

[¢]

[¢]

Water

[e]

Ethyl acetate

n-hexane

o

e Procedure:

o To a 2000 mL single-necked round-bottomed flask equipped with a magnetic stirrer, add 2-
amino-5-bromopyridine (86.50 g, 500 mmol), acetic anhydride (153 g, 1500 mmol), and
850 mL of acetic acid.

o Activate the magnetic stirrer and heat the reaction mixture to 100 °C.
o Maintain stirring at this temperature for 9 hours.

o Monitor the reaction progress using thin-layer chromatography (TLC) and gas
chromatography (GC) to confirm the complete consumption of the starting material, 2-
amino-5-bromopyridine.

o Upon completion, allow the reaction solution to cool and then add water to precipitate the
product.

o Filter the resulting solid.

o Wash the filter cake with a solvent mixture of ethyl acetate and n-hexane (in a 1:4 volume
ratio) to remove impurities.

o The resulting pure product is 2-acetamido-5-bromopyridine.[2]

Applications in Research and Development
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5-Acetamido-2-bromopyridine is a versatile intermediate in organic synthesis. Its primary
application is in the construction of more complex heterocyclic structures.

» Pharmaceutical Development: It is a key reagent in the synthesis of novel Bcr-Abl inhibitors,
which are targeted therapies for certain types of cancer. It is also used to produce other
hetero-monocyclic derivatives with potential therapeutic activity.[2]

e Organic Synthesis: The presence of the bromo- and acetamido- groups on the pyridine ring
allows for a variety of chemical modifications, making it a valuable building block for creating
diverse molecular scaffolds.[3]

Visualized Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 5-Acetamido-2-
bromopyridine as described in the experimental protocol.
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Synthesis Workflow for 5-Acetamido-2-bromopyridine

1. Combine Reactants
- 2-Amino-5-bromopyridine
- Acetic Anhydride
- Acetic Acid

eat & Stir

2. Reaction
- Heat to 100 °C
- Stir for 9 hours

onitor Progress

3. Monitoring
-TLC
-GC

Reaction Complete
4. Precipitation
- Add Water

solate Solid

5. Isolation
- Filtration

6. Purification
- Wash with Ethyl Acetate/n-Hexane

btain Pure Product

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Acetamido-2-bromopyridine.
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Safety and Handling

5-Acetamido-2-bromopyridine should be handled with appropriate safety precautions in a
laboratory setting.

o Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May
cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause
respiratory irritation).

e Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P301+P312+P330 (IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. Rinse mouth), P302+P352 (IF ON SKIN: Wash with plenty
of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

This guide provides a foundational understanding of 5-Acetamido-2-bromopyridine for its
effective and safe use in research and development. For further information, consulting the
referenced material is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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